Cas no 111113-75-8 (L-Glutamic acid,N-[4-[[2-(2-amino-1,4,5,6,7,8-hexahydro-4-oxopyrido[3,2-d]pyrimidin-6-yl)ethyl]amino]benzoyl]-,(R)- (9CI))

L-Glutamic acid,N-[4-[[2-(2-amino-1,4,5,6,7,8-hexahydro-4-oxopyrido[3,2-d]pyrimidin-6-yl)ethyl]amino]benzoyl]-,(R)- (9CI) Properties

Names and Identifiers

• L-Glutamic acid,N-[4-[[2-(2-amino-1,4,5,6,7,8-hexahydro-4-oxopyrido[3,2-d]pyrimidin-6-yl)ethyl]amino]benzoyl]-,(R)- (9CI)
• 2-[[4-[2-(2-amino-4-oxo-5,6,7,8-tetrahydro-1H-pyrido[3,2-d]pyrimidin-6-yl)ethylamino]benzoyl]amino]pentanedioic acid
• 5,6,7,8-tetrahydro-8-deazahomofolic acid
• L-Glutamic acid,N-[4-[[2-(2-amino-1,4,5,6,7,8-hexahydro-4-oxopyrido[3,2-d]pyrimidin-6-yl)ethyl...
• (R)-N-(4-((2-(2-Amino-1,4,5,6,7,8-hexahydro-4-oxopyrido(3,2-d)pyrimidin-6-yl)ethyl)amino)benzoyl)-L-glutamic acid
• 5,6,7,8-Tdfa
• L-Glutamic acid, N-(4-((2-(2-amino-1,4,5,6,7,8-hexahydro-4-oxopyrido(3,2-d)pyrimidin-6-yl)ethyl)amino)benzoyl)-, (R)-
• N-[4-({2-[(6R)-2-amino-4-oxo-1,4,5,6,7,8-hexahydropyrido[3,2-d]pyrimidin-6-yl]ethyl}amino)benzoyl]-L-glutamic acid
• (2S)-2-[[4-[2-[(6R)-2-amino-4-oxo-5,6,7,8-tetrahydro-3H-pyrido[3,2-d]pyrimidin-6-yl]ethylamino]benzoyl]amino]pentanedioic acid
• AKOS040746485
• DTXSID10912004
• 111113-75-8
• (2S)-2-[[4-[2-[(6R)-2-amino-4-oxo-5,6,7,8-tetrahydro-1H-pyrido[3,2-d]pyrimidin-6-yl]ethylamino]benzoyl]amino]pentanedioic acid
• N-(4-{[2-(4-Hydroxy-2-imino-1,2,5,6,7,8-hexahydropyrido[3,2-d]pyrimidin-6-yl)ethyl]amino}benzoyl)glutamic acid
• +Expand

• InChIKey： KWOGIKPULGQYDN-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H26N6O6/c22-21-26-14-6-5-13(24-17(14)19(31)27-21)9-10-23-12-3-1-11(2-4-12)18(30)25-15(20(32)33)7-8-16(28)29/h1-4,13,15,23-24H,5-10H2,(H,25,30)(H,28,29)(H,32,33)(H3,22,26,27,31)
• SMILES： OC(CCC(NC(C1C=CC(NCCC2CCC3NC(=NC(=O)C=3N2)N)=CC=1)=O)C(=O)O)=O

Computed Properties

• Exact Mass: 458.19138257g/mol
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 10
• Monoisotopic Mass: 458.19138257g/mol
• Heavy Atom Count: 33
• Complexity: 848
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 195Ų